Cas no 105701-29-9 (Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-)

• Product Name: Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
• CAS No: 105701-29-9
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 1161796
• Update Time: 2024-07-26

Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-

• Inchi： 1S/C16H24O4/c1-3-13(2)12-19-10-4-5-11-20-15-8-6-14(7-9-15)16(17)18/h6-9,13H,3-5,10-12H2,1-2H3,(H,17,18)
• InChI Key： RMTCSERJIUILGV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCCOCC(C)CC)C=C1

Computed Properties

• Exact Mass: 468.32412

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 413.6±25.0 °C(Predicted)
• PSA: 44.76
• pka: 4.47±0.10(Predicted)